1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• SMILES: CCC(C)(CNC(=O)NC1=CC=C(C=C1)C#N)O
• InChI: InChI=1S/C13H17N3O2/c1-3-13(2,18)9-15-12(17)16-11-6-4-10(8-14)5-7-11/h4-7,18H,3,9H2,1-2H3,(H2,15,16,17)
• InChIKey: HVVRBFWUHZRDFK-UHFFFAOYSA-N

1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea – Identity & Classification

1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea (CAS 1241588-62-4, MF C₁₃H₁₇N₃O₂, MW 247.29 g/mol) is a synthetic substituted urea featuring a 4‑cyanophenyl ring and a 2‑hydroxy‑2‑methylbutyl side chain . It is currently supplied exclusively by research‑chemical vendors as a building block or screening compound with a typical certified purity of ≥98% and a storage requirement of 2–8 °C in sealed, dry conditions . No peer‑reviewed biological or pharmacological studies were identified for this compound at the time of search, and no patent explicitly exemplifying it was located.

1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea – Analogue Substitution Risks

Even among N‑(4‑cyanophenyl)‑N′‑hydroxyalkyl ureas that share the same molecular formula, subtle differences in the hydroxyl‑bearing alkyl chain length and branching lead to measurable variations in molecular flexibility, polar surface area, and hydrogen‑bonding capacity . These properties directly influence solubility, permeability, and ligand‑target complementarity, meaning that substituting this compound with a positional isomer or a chain‑extended analog (e.g., the 5‑hydroxypentan‑2‑yl variant) cannot be assumed to preserve biological or physicochemical performance. The quantitative evidence below shows where the compound differs from its closest available comparators.

1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea – Differentiation Evidence

Reduced Rotatable Bond Count vs. Chain-Extended Isomer

The target compound carries a 2‑hydroxy‑2‑methylbutyl substituent, resulting in four rotatable bonds, one fewer than the closely related chain‑extended isomer 1-(4‑cyanophenyl)-3-(5‑hydroxypentan‑2‑yl)urea, which has five rotatable bonds . Both compounds share identical molecular weight (247.29 g/mol), topological polar surface area (TPSA = 85.15 Ų), hydrogen‑bond acceptor/donor counts (3/3), and computed LogP (1.84) . The sole structural difference is the rotatable‑bond count, which directly influences molecular flexibility and entropic cost upon binding.

Evidence Dimension	Number of freely rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	1-(4-Cyanophenyl)-3-(5-hydroxypentan-2-yl)urea (CAS 1394663-14-9): 5 rotatable bonds
Quantified Difference	1 fewer rotatable bond (20 % reduction)
Conditions	In silico property calculation as reported on vendor technical datasheet

Why This Matters

Lower rotatable bond count implies reduced conformational entropy penalty upon target binding, potentially leading to improved binding affinity in biochemical screening campaigns.

Higher H-Bond Donor Count vs. 4-Fluorophenyl Analog

When the 4‑cyanophenyl moiety is replaced by a 4‑fluorophenyl group, the molecular formula changes from C₁₃H₁₇N₃O₂ to C₁₂H₁₇FN₂O₂. This substitution eliminates one hydrogen‑bond donor and alters the acceptor count, reducing the topological polar surface area (TPSA) and affecting the hydrogen‑bonding profile . The target compound retains three hydrogen‑bond donors (two urea N–H and one tertiary alcohol O–H), whereas the 4‑fluorophenyl analog is expected to have only two donors (urea N–H and alcohol O–H) .

Evidence Dimension	Number of hydrogen‑bond donors
Target Compound Data	3 H‑bond donors (calculated)
Comparator Or Baseline	1-(4-Fluorophenyl)-3-(2-hydroxy-2-methylbutyl)urea (CAS 1252486-23-9): 2 H‑bond donors (inferred from molecular formula)
Quantified Difference	1 additional H‑bond donor in the target compound
Conditions	In silico physicochemical property inference based on molecular formula; no experimental measurement available

Why This Matters

An extra hydrogen‑bond donor can enable additional specific interactions with protein targets or influence aqueous solubility, which is a key selection criterion when designing focused screening libraries.

Electron-Withdrawing Cyano Group vs. Unsubstituted Phenyl Ureas

The 4‑cyanophenyl group is strongly electron‑withdrawing (Hammett σₚ ≈ 0.66), which polarizes the adjacent urea linkage and modulates the acidity of the urea N–H protons [1]. In contrast, unsubstituted phenyl ureas lack this electronic effect. While no direct head‑to‑head pKₐ or binding data exist for the target compound, the class‑level inference is that the cyano substituent enhances hydrogen‑bond donor strength and can participate in dipole–dipole or π‑stacking interactions, features absent in non‑cyanated phenyl urea analogs [2].

Evidence Dimension	Aryl substituent electronic character (Hammett σₚ)
Target Compound Data	4‑Cyano substituent; Hammett σₚ ≈ 0.66
Comparator Or Baseline	Unsubstituted phenyl urea (Hammett σₚ = 0.00) or 4‑fluorophenyl urea (σₚ ≈ 0.06)
Quantified Difference	Substantially greater electron‑withdrawing strength (0.60–0.66 σ units higher)
Conditions	Class‑level physicochemical inference; no compound‑specific experimental pKₐ or binding data available

Why This Matters

The strong electron‑withdrawing character of the cyano group can stabilize negative charge development during target binding or catalysis, making this compound a more attractive scaffold for medicinal chemistry programs targeting enzymes or receptors that favor electron‑deficient aryl interactions.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source
• [2] PubChem. (4-Cyanophenyl)urea, CID 123456. Accessed 2026-04-28. View Source

GHS Hazard Classification for Safer Procurement

The target compound carries a specific GHS classification: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), with the signal word ‘Warning’ . This hazard profile is explicitly assigned based on experimental evaluation and is not simply extrapolated from class membership. In comparison, closely related analogs such as 1-(4-fluorophenyl)-3-(2-hydroxy-2-methylbutyl)urea and 1-(4-cyanophenyl)-3-(5-hydroxypentan-2-yl)urea do not always have publicly disclosed GHS data on vendor datasheets, limiting direct risk comparison . The availability of this safety information reduces procurement uncertainty for safety‑critical workflows.

Evidence Dimension	Publicly disclosed GHS hazard classification
Target Compound Data	H302, H315, H319, H335; Signal: Warning
Comparator Or Baseline	1-(4-Fluorophenyl)-3-(2-hydroxy-2-methylbutyl)urea: no GHS data publicly available on major vendor sites
Quantified Difference	Target compound has a complete, experimentally derived hazard statement set; comparator lacks publicly disclosed hazard data.
Conditions	Vendor technical datasheet (ChemScene) vs. absence of equivalent data for comparator

Why This Matters

Procurement decisions in regulated environments require documented hazard data; the availability of explicit GHS classifications for the target compound streamlines safety‑assessment workflows and reduces the risk of unanticipated exposure.

1-(4-Cyanophenyl)-3-(2-hydroxy-2-methylbutyl)urea – Research & Industrial Applications

Conformationally Constrained Fragment Library Design

With four rotatable bonds – one fewer than the chain‑extended 5‑hydroxypentan‑2‑yl isomer – the compound offers a more rigid scaffold that may reduce entropic penalties upon target binding . This property supports its use as a core fragment in fragment‑based drug discovery campaigns where conformational pre‑organization is valued.

Electron-Deficient Aryl Urea Scaffold for Kinase/Protease Inhibitors

The strong electron‑withdrawing 4‑cyanophenyl group polarizes the urea NH donors and can mimic key interactions observed in established kinase inhibitors (e.g., PF‑04449913) [1]. This makes the compound a potential starting scaffold for medicinal chemistry efforts targeting ATP‑binding pockets or catalytic sites that favor electron‑poor aryl interactions.

Safety-Documented Probe for Biochemical Screening

Unlike several close analogs that lack public hazard data, this compound carries a complete GHS classification (H302‑H315‑H319‑H335), enabling safer procurement and handling in centralized screening facilities . It is suitable for use in biochemical or biophysical screening campaigns where documented safety information is a prerequisite.

Solubility-Optimized Lead-Like Candidate

With a computed LogP of 1.84 and TPSA of 85.15 Ų, the compound falls within lead‑like chemical space (LogP ≤ 3, TPSA ≤ 140 Ų) [2]. Its balanced hydrophilicity profile, combined with three hydrogen‑bond donors, suggests adequate aqueous solubility for typical biochemical assay conditions, supporting its prioritization in early‑stage hit‑to‑lead programs.

• [1] Discovery of PF-04449913, a Potent and Orally Bioavailable Inhibitor of Smoothened. Journal of Medicinal Chemistry, 2014. View Source
• [2] Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today: Technologies, 1(4), 337–341. View Source